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Compound of Interest

Compound Name: 2-Dodecanone

Cat. No.: B165319

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling 2-Dodecanone, including detailed operational and disposal plans.

Chemical Identifier:
 Name: 2-Dodecanone
» Synonyms: Decyl methyl ketone, Methyl decyl ketone[1][2][3]

« CAS Number: 6175-49-1[1][2]

Hazard Identification and Classification

2-Dodecanone is classified as hazardous to the aquatic environment with long-term effects.[1]
[4][5] While it is not classified for acute toxicity, appropriate handling is crucial to prevent
potential irritation and environmental contamination.

GHS Hazard Statements:
e H411: Toxic to aquatic life with long lasting effects.[4][5]
Precautionary Statements:

e P273: Avoid release to the environment.[4][5]
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e P391: Collect spillage.[4][5]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling 2-
Dodecanone.

Body Part PPE Recommendation Standard

Tightly fitting safety goggles
Eyes/Face g y g y 9099 EN 166 (EU) or NIOSH (US)[4]
with side-shields.

Chemical-resistant gloves and

protective clothing to prevent
- skin exposure.[1][2] Fire/flame

resistant and impervious

clothing is also recommended.

[4]

Not required under normal use
with adequate ventilation.[1][2]
_ If exposure limits are exceeded
Respiratory or irritation is experienced, a
full-face respirator is

necessary.[4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for safety and to maintain the
integrity of the chemical.

Handling:

o Ventilation: Handle in a well-ventilated area.[4] Use local exhaust ventilation to keep airborne
concentrations below exposure limits.
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e Avoid Contact: Avoid contact with skin and eyes.[1][2][4] Do not breathe mist, gas, or vapors.

[4]
e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling.[6]

« Ignition Sources: Keep away from heat, sparks, and open flames.[7][8] Use non-sparking
tools.[4]

Storage:

» Store in a cool, dry, and well-ventilated place.[4][7][8]

o Keep the container tightly closed.[4][7][8]

» Store away from incompatible materials such as strong oxidizing agents and bases.[1][2]

Accidental Release Measures

In the event of a spill, follow these procedures:

Ensure Safety: Ensure adequate ventilation and remove all sources of ignition.[4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[4]

o Clean-up: Soak up the spill with an inert absorbent material (e.g., sand, silica gel).[1][2]

e Disposal: Collect the absorbed material and place it in a suitable, closed container for
disposal.[1][2][4]

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.

» Classification: Determine if the discarded chemical is classified as hazardous waste.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC330290050&productDescription=2-dodecanone-95-thermo-scientific&language=en&countryCode=CA
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.tcichemicals.com/CN/zh/sds/D1862_CN_EN.pdf
https://www.chemicalbull.com/products/2-dodecanone
https://www.guidechem.com/encyclopedia/2-dodecanone-dic14127.html
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.chemicalbull.com/products/2-dodecanone
https://www.guidechem.com/encyclopedia/2-dodecanone-dic14127.html
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.chemicalbull.com/products/2-dodecanone
https://www.guidechem.com/encyclopedia/2-dodecanone-dic14127.html
https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC330290050&productDescription=2-dodecanone-95-thermo-scientific&language=en&countryCode=CA
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC330290050&productDescription=2-dodecanone-95-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC330290050&productDescription=2-dodecanone-95-thermo-scientific&language=en&countryCode=CA
https://www.echemi.com/sds/2-dodecanone-pid_Rock10376.html
https://www.fishersci.com/store/msds?partNumber=AC330291000&productDescription=2-DODECANONE%2C+95%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Disposal: Dispose of the contents and container at an approved waste disposal plant.[4] It
may be possible to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Workflow: Safe Handling and Disposal
of 2-Dodecanone
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Workflow for Safe Handling and Disposal of 2-Dodecanone
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of 2-
Dodecanone in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-Dodecanone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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